1-[4-(benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl]-2-methyl-2,3-dihydro-1H-indole

• Molecular Formula: C18H15ClN2O2S2
• Molecular Weight: 390.9 g/mol
• IUPAC Name: 4-(benzenesulfonyl)-5-chloro-2-(2-methyl-2,3-dihydroindol-1-yl)-1,3-thiazole
• InChI: InChI=1S/C18H15ClN2O2S2/c1-12-11-13-7-5-6-10-15(13)21(12)18-20-17(16(19)24-18)25(22,23)14-8-3-2-4-9-14/h2-10,12H,11H2,1H3
• InChI Key: FPOWSBSBNCWUCY-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C3=NC(=C(S3)Cl)S(=O)(=O)C4=CC=CC=C4

Description

This compound features a 2-methyl-2,3-dihydro-1H-indole core linked to a 4-(benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl group. The indole system, a common pharmacophore, may enable interactions with biological targets. Structural elucidation of such compounds often employs FTIR, NMR, and X-ray crystallography (e.g., SHELXL for refinement) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl]-2-methyl-2,3-dihydro-1H-indole typically involves multi-step reactions starting from readily available precursors. One common method involves the initial formation of the thiazole ring through the reaction of a suitable thiourea derivative with a halogenated ketone. The final step involves the cyclization to form the indole ring, which can be achieved through various cyclization strategies depending on the specific starting materials and conditions used .

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the laboratory synthesis routes, with a focus on scalability, cost-effectiveness, and environmental considerations. This could include the use of continuous flow reactors for better control of reaction conditions and yields, as well as the implementation of green chemistry principles to minimize waste and energy consumption .

Chemical Reactions Analysis

Types of Reactions

1-[4-(Benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl]-2-methyl-2,3-dihydro-1H-indole can undergo a variety of chemical reactions, including:

Oxidation: The compound can be oxidized at the sulfur atom of the thiazole ring to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the sulfonyl group, converting it to a sulfide.

Substitution: The chlorine atom on the thiazole ring can be substituted with various nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiazole ring can yield sulfoxides or sulfones, while substitution of the chlorine atom can introduce various functional groups, leading to a wide range of derivatives with potentially different properties and applications .

Scientific Research Applications

Chemistry: The compound serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: It has been investigated for its biological activity, including potential antimicrobial and anticancer properties.

Medicine: The compound’s unique structure makes it a candidate for drug development, particularly in targeting specific enzymes or receptors involved in disease pathways.

Industry: Its applications in industry include the development of new polymers and materials with specific properties, such as enhanced thermal stability or conductivity.

Mechanism of Action

The mechanism by which 1-[4-(benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl]-2-methyl-2,3-dihydro-1H-indole exerts its effects is largely dependent on its interaction with specific molecular targets. For instance, in biological systems, the compound may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The benzenesulfonyl group is known to interact with serine residues in enzymes, leading to irreversible inhibition . Additionally, the thiazole and indole rings can engage in π-π stacking interactions with aromatic residues in proteins, further stabilizing the compound’s binding to its target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Analysis

The following table summarizes key structural features and differences:

Compound Name	Core Structure	Substituents	Molecular Formula	Notable Functional Groups
Target Compound	2,3-dihydro-1H-indole	4-(benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl, 2-methyl	C₁₈H₁₄ClN₃O₂S₂	Benzenesulfonyl, chloro-thiazole, indole
3-[[4-(Benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl]amino]phenol	Phenol	4-(benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl, amino	C₁₅H₁₁ClN₂O₃S₂	Benzenesulfonyl, chloro-thiazole, phenol
Tizoxanide derivatives (e.g., RM-4848)	Benzamide	5-chloro-1,3-thiazol-2-yl, hydroxy, ethanolamine/morpholine salts	Varies	Chloro-thiazole, amide, salt forms
5-(1H-Indole-3-yl-methyl)-1,3,4-oxadiazole-2-thiol	Oxadiazole-thiol	Indole-3-yl-methyl	C₁₁H₈N₄OS	Oxadiazole, thiol, indole

Key Observations :

• Electron-Withdrawing Groups: The target compound and 3-[[4-(benzenesulfonyl)...]phenol share a benzenesulfonyl group, which may reduce electron density in the thiazole ring compared to Tizoxanide derivatives .
• Solubility: Tizoxanide salts with ethanolamine or morpholine likely exhibit higher aqueous solubility than the target compound due to ionizable groups.

Spectroscopic Data

• FTIR: Target Compound: Expected peaks: ~1350 cm⁻¹ (S=O stretching in benzenesulfonyl), ~750 cm⁻¹ (C-Cl). Similar to compounds with chloro-benzimidazole . 3-[[4-(Benzenesulfonyl)...]phenol : Additional O-H stretch (~3300 cm⁻¹) absent in the target compound.
• ¹H NMR :
  • Indole protons in the target compound resonate at δ 6.8–7.5 ppm, comparable to indole derivatives in .
  • Methyl groups (2-methyl) appear as singlets near δ 1.5–2.0 ppm.

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	3-[[4-(Benzenesulfonyl)...]phenol	Tizoxanide Salts
Molecular Weight	423.95 g/mol	366.84 g/mol	~300–400 g/mol
LogP (Predicted)	~3.5 (High lipophilicity)	~2.8	~1.5–2.5 (ionized forms)
Aqueous Solubility	Low	Moderate (due to phenolic -OH)	High (salt forms)

Implications :

• The target compound’s higher lipophilicity may enhance membrane permeability but reduce solubility, necessitating formulation adjustments.
• Tizoxanide salts demonstrate how structural modifications (e.g., salt formation) can optimize drug-like properties.

Biological Activity

The compound 1-[4-(benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl]-2-methyl-2,3-dihydro-1H-indole represents a class of bioactive molecules with potential pharmaceutical applications. This article provides a comprehensive review of its biological activity, including antimicrobial properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{15}ClN_{2}O_{3}S_{2}$ with a molecular weight of 406.9 g/mol. Its structure includes a thiazole ring, which is known for its biological significance, particularly in antimicrobial and anticancer activities.

Antimicrobial Properties

Recent studies have shown that compounds similar to 1-[4-(benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl]-2-methyl-2,3-dihydro-1H-indole exhibit significant antimicrobial activity against various pathogens. For instance:

• Antibacterial Activity : In vitro assays demonstrated that derivatives of thiazole compounds possess antibacterial effects against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for these compounds ranged from 5 to 10 μg/mL against strains such as Staphylococcus aureus and Escherichia coli .
• Antifungal Activity : Some thiazole derivatives have shown moderate antifungal activity, with MIC values around 31.2 μg/mL against Candida albicans .

The mechanisms through which these compounds exert their biological effects include:

• Enzyme Inhibition : Many thiazole derivatives target specific enzymes involved in bacterial cell wall synthesis or metabolic pathways. For example, docking studies indicated strong interactions with the active sites of bacterial enzymes, suggesting competitive inhibition .
• Biofilm Disruption : Compounds have been reported to inhibit biofilm formation in Pseudomonas aeruginosa, which is crucial for treating chronic infections. The ability to disrupt biofilm integrity enhances their efficacy in clinical settings .

Study 1: Antibacterial Efficacy

A study evaluated the antibacterial efficacy of various thiazole derivatives, including the compound . The results indicated that it exhibited comparable activity to linezolid (MIC = 2.5 μg/mL) against Pseudomonas aeruginosa .

Compound	MIC (μg/mL)	Target Bacteria
Thiazole Derivative	5–10	E. coli
Thiazole Derivative	2.5	Pseudomonas aeruginosa
Linezolid	2.5	Pseudomonas aeruginosa

Study 2: Mechanistic Insights

In another investigation focusing on the anticancer potential of related indole derivatives, it was found that these compounds could induce apoptosis in cancer cell lines through the activation of specific signaling pathways . The study highlighted the role of reactive oxygen species (ROS) in mediating cytotoxic effects.